Cas no 67617-99-6 (4,7-dimethoxy-1,3-benzothiazol-2-amine)

• Product Name: 4,7-dimethoxy-1,3-benzothiazol-2-amine
• CAS No: 67617-99-6
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• MDL: MFCD04448827
• CID: 880020
• PubChem ID: 2049898
• Update Time: 2025-06-08

4,7-dimethoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,4,7-dimethoxy-(9CI)
• 4,7-Dimethoxy-1,3-benzothiazol-2-amine
• 4,7-Dimethoxy-benzothiazol-2-ylamine
• F1911-0031
• Z1954800825
• DTXSID30365977
• SY204806
• EN300-237663
• SCHEMBL4128905
• SR-01000019061
• MFCD04448827
• SR-01000019061-1
• 4,7-dimethoxybenzo[d]thiazol-2-amine
• AKOS005208224
• 67617-99-6
• 2-BENZOTHIAZOLAMINE, 4,7-DIMETHOXY-
• STL503520
• DB-269721
• G38447
• 4,7-dimethoxy-1,3-benzothiazol-2-amine

• MDL： MFCD04448827
• Inchi： 1S/C9H10N2O2S/c1-12-5-3-4-6(13-2)8-7(5)11-9(10)14-8/h3-4H,1-2H3,(H2,10,11)
• InChI Key： GVDOKYBXIQWKJG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C(=CC=C(C1=2)OC)OC

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 391.9±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,7-dimethoxy-1,3-benzothiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4,7-dimethoxy-1,3-benzothiazol-2-amine

Introduction to 4,7-dimethoxy-1,3-benzothiazol-2-amine (CAS No. 67617-99-6)

4,7-dimethoxy-1,3-benzothiazol-2-amine, identified by the chemical abstracts service number 67617-99-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative belongs to the benzothiazole family, a class of molecules renowned for their diverse biological activities and pharmacological potential. The structural framework of 4,7-dimethoxy-1,3-benzothiazol-2-amine consists of a benzothiazole core substituted with methoxy groups at the 4th and 7th positions, and an amine functional group at the 2nd position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 4,7-dimethoxy-1,3-benzothiazol-2-amine typically involves multi-step organic reactions, starting from readily available precursors such as thioanisole derivatives. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to enhance the efficiency of the synthesis. The importance of optimizing these synthetic routes cannot be overstated, as they directly influence the scalability and cost-effectiveness of producing this compound for research and development purposes.

In recent years, 4,7-dimethoxy-1,3-benzothiazol-2-amine has garnered attention in academic and industrial research due to its promising biological activities. Studies have demonstrated its potential as an intermediate in the development of novel therapeutic agents targeting various diseases. The benzothiazole moiety is particularly well-known for its role in medicinal chemistry, often serving as a key pharmacophore in drugs used to treat conditions such as inflammation, infectious diseases, and cancer. The methoxy substituents in 4,7-dimethoxy-1,3-benzothiazol-2-amine further enhance its biological profile by influencing electron distribution and molecular interactions with biological targets.

One of the most compelling areas of research involving 4,7-dimethoxy-1,3-benzothiazol-2-amine is its application in anticancer drug discovery. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain cancer cell lines by interfering with critical signaling pathways involved in tumor growth and progression. For instance, modifications at the amine group or introduction of additional functional moieties have been explored to enhance binding affinity to specific protein targets. These findings align with the broader trend in oncology research towards developing small-molecule inhibitors that selectively modulate cellular processes in cancer cells while minimizing side effects on healthy tissues.

The pharmacokinetic properties of 4,7-dimethoxy-1,3-benzothiazol-2-amine are also subjects of intense investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its therapeutic potential and safety profile. Computational modeling techniques have been increasingly utilized to predict ADME properties based on molecular structure data. These models help researchers design derivatives with improved pharmacokinetic profiles before conducting costly experimental studies. Such computational approaches are particularly valuable in early-stage drug discovery pipelines where rapid screening of large libraries of compounds is necessary.

Moreover, the role of 4,7-dimethoxy-1,3-benzothiazol-2-amine in addressing emerging global health challenges has not been overlooked. With increasing concerns about antibiotic resistance and the need for novel therapeutic strategies against infectious diseases, researchers are exploring this compound as a lead structure for developing new antibiotics or antiviral agents. The structural versatility of benzothiazole derivatives allows for modifications that can target different bacterial or viral enzymes essential for pathogen survival. This adaptability makes 4,7-dimethoxy-1,3-benzothiazol-2-amine a promising candidate for addressing these critical healthcare issues.

The intersection of chemistry and biology has led to innovative applications of 4,7-dimethoxy-1,3-benzothiazol-2-amino, particularly in drug design using structure-based approaches. High-resolution crystal structures of target proteins have provided insights into how this compound interacts at the molecular level. By understanding these interactions through techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, chemists can rationalize why certain derivatives are more active than others. This knowledge-driven approach has accelerated the discovery process by enabling more targeted modifications to improve drug efficacy.

The future prospects for 4,7-dimethoxy-1，3-benzothiazol，2-amino are bright，given its multifaceted potential across multiple therapeutic areas。Continued research efforts will likely uncover new applications and refine existing ones，making this compound an indispensable tool in pharmaceutical development。Collaborative efforts between academia，industry，and regulatory agencies will be essential to translate laboratory findings into safe and effective treatments for patients worldwide。The journey from a simple chemical structure to a life-changing drug is long，but compounds like 4，7-dimethoxyl，l，3-benzo[thi]azolyl] 2-amino hold great promise along this path。